Cas no 2549028-45-5 (2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine)

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core linked to a dihydrobenzodioxine moiety via a piperidinyloxy bridge. Its design incorporates a methoxy substituent on the pyrimidine ring, enhancing electronic and steric properties for potential applications in medicinal chemistry or material science. The compound’s rigid scaffold and functional group diversity suggest utility as an intermediate in targeted synthesis, particularly for bioactive molecules requiring precise spatial orientation. Its stability under standard conditions and compatibility with further derivatization make it a versatile candidate for research in drug discovery or molecular design.

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine structure

2549028-45-5 structure

Product Name:2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

CAS No:2549028-45-5

MF:C₁₉H₂₁N₃O₅

MW:371.387144804001

CID:5314195

PubChem ID:154583822

Update Time:2025-05-26

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

- (2,3-Dihydro-1,4-benzodioxin-5-yl)[4-[(5-methoxy-2-pyrimidinyl)oxy]-1-piperidinyl]methanone
- 2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine
- 2549028-45-5
- F6761-2952
- AKOS040726752
- 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine
- Inchi： 1S/C19H21N3O5/c1-24-14-11-20-19(21-12-14)27-13-5-7-22(8-6-13)18(23)15-3-2-4-16-17(15)26-10-9-25-16/h2-4,11-13H,5-10H2,1H3
- InChI Key： BKMCBWCLESEMPL-UHFFFAOYSA-N
- SMILES： O(C1N=CC(=CN=1)OC)C1CCN(C(C2=CC=CC3=C2OCCO3)=O)CC1

Computed Properties

Exact Mass: 371.14812078g/mol
Monoisotopic Mass: 371.14812078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 492
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 83Å²

Experimental Properties

Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 598.2±60.0 °C(Predicted)
pka: 1.26±0.22(Predicted)

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6761-2952-2μmol	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6761-2952-5μmol	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6761-2952-10μmol	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6761-2952-20μmol	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	20μmol	$79.0	2023-09-07
Life Chemicals	F6761-2952-1mg	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	1mg	$54.0	2023-09-07
Life Chemicals	F6761-2952-2mg	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	2mg	$59.0	2023-09-07
Life Chemicals	F6761-2952-3mg	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	3mg	$63.0	2023-09-07
Life Chemicals	F6761-2952-4mg	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	4mg	$66.0	2023-09-07
Life Chemicals	F6761-2952-5mg	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	5mg	$69.0	2023-09-07
Life Chemicals	F6761-2952-10mg	2-{[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine	2549028-45-5	10mg	$79.0	2023-09-07

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine Related Literature

Additional information on 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

Recent Advances in the Study of 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine (CAS: 2549028-45-5)

The compound 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine (CAS: 2549028-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research and development.

One of the key areas of investigation has been the compound's interaction with specific enzymes and receptors. Preliminary data suggest that 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine exhibits high affinity for certain kinase targets, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The compound's ability to selectively inhibit these kinases has been demonstrated in vitro and in vivo, highlighting its potential as a lead candidate for further drug development.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic profile. Researchers have conducted extensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies to evaluate its bioavailability, metabolic stability, and clearance rates. These studies have revealed that the compound possesses favorable pharmacokinetic properties, with good oral bioavailability and moderate half-life, making it suitable for further preclinical and clinical evaluation.

Another significant aspect of the research has been the optimization of the compound's synthetic route. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine, addressing previous challenges related to yield and purity. These improvements have facilitated the production of sufficient quantities for comprehensive biological testing and have paved the way for future large-scale manufacturing.

Furthermore, the compound's safety profile has been a critical focus of recent investigations. Toxicology studies conducted in animal models have indicated that 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential progression into clinical trials, where its safety and efficacy in humans can be further assessed.

In conclusion, the recent research on 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]oxy}-5-methoxypyrimidine (CAS: 2549028-45-5) underscores its potential as a novel therapeutic agent. Its selective kinase inhibitory activity, favorable pharmacokinetic properties, and robust safety profile make it a promising candidate for the treatment of various diseases. Continued research and development efforts are expected to further elucidate its therapeutic potential and advance its progression through the drug development pipeline.